Cas no 61251-43-2 (2-Butanone, 1-(4-benzoylphenoxy)-1-(1H-imidazol-1-yl)-3,3-dimethyl-)

• Product Name: 2-Butanone, 1-(4-benzoylphenoxy)-1-(1H-imidazol-1-yl)-3,3-dimethyl-
• CAS No: 61251-43-2
• MF: C₂₂H₂₂N₂O₃
• MW: 362.421685695648
• CID: 487097
• PubChem ID: 71397787
• Update Time: 2025-04-19

2-Butanone, 1-(4-benzoylphenoxy)-1-(1H-imidazol-1-yl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(4-benzoylphenoxy)-1-(1H-imidazol-1-yl)-3,3-dimethyl-
• 1-(4-benzoylphenoxy)-1-imidazol-1-yl-3,3-dimethylbutan-2-one
• 1-(4-Benzoylphenoxy)-1-(1H-imidazol-1-yl)-3,3-dimethylbutan-2-one
• 61251-43-2
• DTXSID40819254

• Inchi： 1S/C22H22N2O3/c1-22(2,3)20(26)21(24-14-13-23-15-24)27-18-11-9-17(10-12-18)19(25)16-7-5-4-6-8-16/h4-15,21H,1-3H3
• InChI Key： FHYPLHAOEFDMHL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)C(C(C(C)(C)C)=O)N1C=NC=C1

Computed Properties

• Exact Mass: 362.16316
• Monoisotopic Mass: 362.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• PSA: 61.19